Cas no 727411-24-7 (3-Cyclohexene-1-carboxamide,6-amino-, (1R,6R)-rel-)

• Product Name: 3-Cyclohexene-1-carboxamide,6-amino-, (1R,6R)-rel-
• CAS No: 727411-24-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 574940
• PubChem ID: 2733688
• Update Time: 2025-07-15

3-Cyclohexene-1-carboxamide,6-amino-, (1R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxamide,6-amino-, (1R,6R)-rel-
• NULL
• TRANS-2-AMINO-4-CYCLOHEXENE-1-CARBOXAMIDE
• TRANS-6-AMINO-CYCLOHEX-3-ENECARBOXYLIC ACID AMIDE
• (1R,6R)-6-Aminocyclohex-3-ene-1-carboxamide
• 3-cyclohexene-1-carboxamide, 6-amino-, (1R,6R)-
• 1820580-44-6
• AKOS022180881
• 727411-24-7
• trans-6-Aminocyclohex-3-enecarboxamide

• Inchi： 1S/C7H12N2O/c8-6-4-2-1-3-5(6)7(9)10/h1-2,5-6H,3-4,8H2,(H2,9,10)/t5-,6-/m1/s1
• InChI Key： JXMUPIBGRUPBHN-PHDIDXHHSA-N
• SMILES： O=C([C@@H]1CC=CC[C@H]1N)N

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 70.7

Experimental Properties

• Color/Form: Not available
• Density: 1.0897 (rough estimate)
• Melting Point: 163-167°C
• Boiling Point: 256.7°C (rough estimate)
• Refractive Index: 1.4880 (estimate)
• PSA: 69.11000
• LogP: 1.16580
• Solubility: Not available

Additional information on 3-Cyclohexene-1-carboxamide,6-amino-, (1R,6R)-rel-

Comprehensive Overview of 3-Cyclohexene-1-carboxamide,6-amino-, (1R,6R)-rel- (CAS No. 727411-24-7)

3-Cyclohexene-1-carboxamide,6-amino-, (1R,6R)-rel- (CAS No. 727411-24-7) is a chiral organic compound with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules. The compound's cyclohexene backbone and carboxamide moiety contribute to its versatility in drug design, particularly in targeting enzymes and receptors.

In recent years, the demand for chiral compounds like (1R,6R)-rel-6-amino-3-cyclohexene-1-carboxamide has surged due to their applications in asymmetric synthesis. Researchers are exploring its use in developing central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with the growing interest in precision medicine. The compound's amino group also enables facile derivatization, making it a hotspot for structure-activity relationship (SAR) studies.

The synthesis of CAS 727411-24-7 often involves catalytic asymmetric hydrogenation or enzymatic resolution, reflecting the industry's shift toward green chemistry and sustainable manufacturing. These methods reduce waste and improve yield, addressing environmental concerns raised by regulatory bodies. Additionally, the compound's low toxicity profile enhances its appeal for preclinical development.

From an SEO perspective, users frequently search for "chiral cyclohexene derivatives" or "applications of 6-amino-3-cyclohexene carboxamide," highlighting its relevance in academic and industrial queries. The compound's role in peptide mimetics and small-molecule inhibitors further aligns with trending topics like drug repurposing and computational drug design.

Analytical characterization of 3-Cyclohexene-1-carboxamide,6-amino-, (1R,6R)-rel- typically employs HPLC, NMR, and mass spectrometry, ensuring high purity for research. Its stability under physiological conditions makes it suitable for in vitro assays, a key consideration for labs focusing on high-throughput screening (HTS).

In conclusion, CAS No. 727411-24-7 represents a promising scaffold for medicinal chemistry, bridging gaps between synthetic feasibility and biological efficacy. Its compatibility with AI-driven molecular docking tools and fragment-based drug discovery underscores its future potential in addressing unmet medical needs.